2-Cyano-3-fluorobenzene-1-sulfonamide
Overview
Description
2-Cyano-3-fluorobenzene-1-sulfonamide is a chemical compound with the IUPAC name 2-cyano-3-fluorobenzenesulfonamide . It has a molecular weight of 200.19 .
Molecular Structure Analysis
The molecule contains a total of 18 non-H bonds, 10 multiple bonds, 5 rotatable bonds, 3 double bonds, 1 triple bond, 6 aromatic bonds, 1 six-membered ring, 1 nitrile (aromatic), and 1 sulfonamide .Physical And Chemical Properties Analysis
This compound has a melting point of 157-163 degrees Celsius .Scientific Research Applications
1. Inhibition of Carbonic Anhydrases
- Inhibitory Effect on Carbonic Anhydrases (CAs) : Sulfonamides, including those with fluorophenyl substitutions like 2-Cyano-3-fluorobenzene-1-sulfonamide, have been identified as efficient inhibitors of the enzyme carbonic anhydrase II (bCA II). This enzyme inhibition is being explored for potential anti-glaucoma applications. These compounds are tested for cytotoxic effects against various human tumor cell lines and non-malignant fibroblasts (Serbian et al., 2019).
- Inhibition of Mycobacterium Tuberculosis Enzymes : Fluorine-containing triazinyl sulfonamide derivatives, related to this compound, have been investigated as inhibitors of beta-carbonic anhydrases from Mycobacterium tuberculosis. These compounds show potential as antimycobacterial agents due to their enzyme inhibition capabilities (Ceruso et al., 2014).
2. Fluorescence Sensing
- Fluorescence Sensing in Biothiols : A sulfonamide-based fluorescent probe was developed for the discriminative sensing of biothiols in vitro and in living cells. This research explored the reaction of 2-cyano-6-aminobenzothiazole derivatives with cysteine, homocysteine, and glutathione, demonstrating potential in biothiol sensing (Miao et al., 2015).
3. Antitumor Applications
- Inhibition of Tumor-Associated Isozyme IX : Studies on halogenated sulfonamides, which include compounds like this compound, have shown inhibition of the tumor-associated isozyme carbonic anhydrase IX. This is significant for the development of potential antitumor agents (Ilies et al., 2003).
4. Synthesis Applications
- Synthesis of Alpha-Fluorosulfonamides : Research on the preparation of alpha-fluorosulfonamides by electrophilic fluorination of tertiary sulfonamides, such as this compound, has been conducted. These studies contribute to the development of novel synthetic routes in organic chemistry (Hill et al., 2004).
properties
IUPAC Name |
2-cyano-3-fluorobenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN2O2S/c8-6-2-1-3-7(5(6)4-9)13(10,11)12/h1-3H,(H2,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXCVGMHEKUUZCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)S(=O)(=O)N)C#N)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30608215 |
Source
|
| Record name | 2-Cyano-3-fluorobenzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30608215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
80022-95-3 |
Source
|
| Record name | 2-Cyano-3-fluorobenzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30608215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
